Cas no 112677-16-4 (3-(Dimethylamino)-1-(2-thienyl)-2-buten-1-one)

• Product Name: 3-(Dimethylamino)-1-(2-thienyl)-2-buten-1-one
• CAS No: 112677-16-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD03791167
• CID: 1087676
• PubChem ID: 5706798
• Update Time: 2025-04-20

3-(Dimethylamino)-1-(2-thienyl)-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(thiophen-2-yl)but-2-en-1-one
• (E)-3-(dimethylamino)-1-thiophen-2-ylbut-2-en-1-one
• 3-(DIMETHYLAMINO)-1-(2-THIENYL)-2-BUTEN-1-ONE
• 3-(DIMETHYLAMINO)-1-THIEN-2-YLBUT-2-EN-1-ONE
• 1T-0622
• (2E)-3-(dimethylamino)-1-(thiophen-2-yl)but-2-en-1-one
• DTXSID70420731
• CS-0440967
• (E)-3-(dimethylamino)-1-(thiophen-2-yl)but-2-en-1-one
• AKOS005069748
• 112677-16-4
• MFCD03791167
• 3-(Dimethylamino)-1-(2-thienyl)-2-buten-1-one

• MDL： MFCD03791167
• Inchi： 1S/C10H13NOS/c1-8(11(2)3)7-9(12)10-5-4-6-13-10/h4-7H,1-3H3/b8-7+
• InChI Key： NXGSXJMLDZJGIZ-BQYQJAHWSA-N
• SMILES： S1C=CC=C1C(/C=C(\C)/N(C)C)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• Melting Point: 94-96°C

3-(Dimethylamino)-1-(2-thienyl)-2-buten-1-one Security Information

• HazardClass：IRRITANT